Importazole

• CAS No.: 662163-81-7
• Product Name: Importazole
• Molecular Formula: C20H22N4
• Molecular Weight: 318.4 g/mol
• IUPAC Name: N-(1-phenylethyl)-2-pyrrolidin-1-ylquinazolin-4-amine
• Standard InChI: InChI=1S/C20H22N4/c1-15(16-9-3-2-4-10-16)21-19-17-11-5-6-12-18(17)22-20(23-19)24-13-7-8-14-24/h2-6,9-12,15H,7-8,13-14H2,1H3,(H,21,22,23)
• Standard InChIKey: HKGJEZIGDHFJFL-UHFFFAOYSA-N
• SMILES: CC(C1=CC=CC=C1)NC2=NC(=NC3=CC=CC=C32)N4CCCC4
• Canonical SMILES: CC(C1=CC=CC=C1)NC2=NC(=NC3=CC=CC=C32)N4CCCC4
• Description: Importazole is a cell-permeable inhibitor of importin-β, which transports cargo molecules bearing a nuclear localization signal into the nucleus. Importazole prevents nuclear import of GPF-tagged nuclear factor of activated T cells (NFAT-GFP) in HEK293 cells (IC50 = 15 μM), which is reversible upon importazole washout. Importazole does not interfere with transportin-mediated nuclear import or chromosomal maintenance 1 (CRM1)-mediated nuclear export. Importazole inhibits nuclear import of topoisomerase IIβ binding protein 1 (TopBP1) in Xenopus egg extracts and of NF-κB in multiple myeloma cells. It also induces defects in spindle and microtubule formation in vitro.
• Synonyms: importazole
• Reference: 1.Soderholm, J.F.,Bird, S.L.,Kalab, P., et al. Importazole, a small molecule inhibitor of the transport receptor importin-β. ACS Chem Biol. 6(7), 700-708 (2011).
• PubChem Compound: 2949965
• Last Modified: Nov 11 2021